N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}cyclopropanecarboxamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]cyclopropanecarboxamide
• InChI: InChI=1S/C24H31FN4O/c1-27(2)21-9-5-18(6-10-21)23(17-26-24(30)19-3-4-19)29-15-13-28(14-16-29)22-11-7-20(25)8-12-22/h5-12,19,23H,3-4,13-17H2,1-2H3,(H,26,30)
• InChI Key: OHIDGIRTJFGCLX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C2CC2)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C24H31FN4O
• Molecular Weight: 410.5 g/mol

Description

N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}cyclopropanecarboxamide is a useful research compound. Its molecular formula is C24H31FN4O and its molecular weight is 410.537. The purity is usually 95%.
BenchChem offers high-quality N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}cyclopropanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}cyclopropanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antiallergy Activity

Research into the synthesis and evaluation of N-[2-(dimethylamino)ethyl]-4-aryl-1-piperazinecarboxamide derivatives, including analogs related to the compound , has shown activity in antiallergy assays. These compounds have been assessed for their potential in inhibiting allergic reactions, specifically through the passive foot anaphylaxis (PFA) assay, indicating their relevance in studying antiallergic activities (Walsh et al., 1990).

Serotonin 5-HT(1A) Receptor Antagonists

Further exploration has led to the development of fluoropyridinyl carboxamide derivatives as analogs of WAY100635, demonstrating high affinity and selectivity towards the serotonin 5-HT(1A) receptors. These compounds, including cyclohexanecarboxamide derivatives, have been identified as promising candidates for PET radioligands, offering a new avenue for in vivo quantification of 5-HT(1A) receptors, potentially impacting the diagnosis and treatment of neuropsychiatric disorders (García et al., 2014).

Imaging of Serotonin 1A Receptors

The application of fluorine-18-labeled carboxamides for PET imaging, targeting serotonin 1A receptors, showcases the compound's potential in neuroscience research. Studies have compared different fluorine-18-labeled derivatives for their efficacy in brain imaging, providing insights into their pharmacokinetic properties and specific binding ratios, which are crucial for understanding receptor distribution and function in various neuropsychiatric conditions (Lang et al., 1999).

Anti-Cancer Activity

O-Arylated diazeniumdiolates, including derivatives of the compound , have exhibited broad-spectrum anti-cancer activity in several rodent cancer models. These studies highlight the mechanism of action involving the release of cytotoxic nitric oxide and the potential selectivity for attacking tumors while exhibiting low toxicity toward normal tissues, indicating their promise for cancer therapy (Keefer, 2010).

Safety and Hazards

The safety and hazards associated with this compound are not directly available in the search results. As with any chemical compound, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper storage.